Cas no 69519-10-4 (1,3,2-Dioxaborolane, 2-(4-methylphenyl)-)

1,3,2-Dioxaborolane, 2-(4-methylphenyl)-, is a cyclic boronic ester commonly used as an intermediate in organic synthesis and cross-coupling reactions, particularly in Suzuki-Miyaura couplings. Its stable cyclic structure enhances handling and storage compared to acyclic boronic acids, reducing decomposition risks. The 4-methylphenyl substituent provides reactivity in aryl functionalization while maintaining selectivity in transformations. This compound is valuable in pharmaceutical and materials science research due to its compatibility with diverse reaction conditions and its role in constructing complex aromatic systems. Its crystalline solid form ensures precise measurement and reproducibility in synthetic applications. Suitable for use under inert atmospheres to prevent hydrolysis.

1,3,2-Dioxaborolane, 2-(4-methylphenyl)- structure

69519-10-4 structure

Product Name:1,3,2-Dioxaborolane, 2-(4-methylphenyl)-

CAS No:69519-10-4

MF:C₉H₁₁BO₂

MW:161.993442773819

CID:391687

PubChem ID:595565

Update Time:2025-10-22

1,3,2-Dioxaborolane, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 2-(4-methylphenyl)-
- 2-(4-methylphenyl)-1,3,2-dioxaborolane
- 2-p-tolyl-1,3,2-dioxaborolane
- SCHEMBL6693261
- DTXSID50344269
- 69519-10-4
- AKOS006293156
- UVLJUTVFEBQQQB-UHFFFAOYSA-N
- Inchi： 1S/C9H11BO2/c1-8-2-4-9(5-3-8)10-11-6-7-12-10/h2-5H,6-7H2,1H3
- InChI Key： UVLJUTVFEBQQQB-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C)=CC=2)OCC1

Computed Properties

Exact Mass: 161.08883
Monoisotopic Mass: 162.0852098g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

1,3,2-Dioxaborolane, 2-(4-methylphenyl)- Pricemore >>

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